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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B13393733

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylregelin is a naturally occurring chemical compound with a defined chemical
structure. This document provides its fundamental chemical identifiers, including the CAS
number and IUPAC name. A comprehensive search of publicly available scientific literature,
however, reveals a significant scarcity of in-depth technical data regarding its biological activity,
mechanism of action, and specific experimental protocols. While information on structurally
related compounds is more readily available, this guide focuses strictly on the known details of

Demethylregelin.

Chemical Identification

A precise understanding of a compound begins with its unequivocal identification. The following
table summarizes the key identifiers for Demethylregelin.
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Identifier Value

CAS Number 173991-81-6

(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-
4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-

IUPAC Name

oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid
Molecular Formula C30H4604

Regelin acid, 22-Hydroxy-3-0x0-12-ursen-30-oic
Synonyms

acid

Biological Activity and Mechanism of Action

Despite a thorough review of scientific databases, detailed information regarding the biological
activity and specific mechanism of action for Demethylregelin remains largely unpublished.
Current public resources, such as the PubChem database, provide the chemical structure and
basic identifiers but do not contain substantial bioactivity data, quantitative experimental
results, or elucidated signaling pathways.

The scientific community has more extensively studied structurally similar compounds, but
extrapolating those findings to Demethylregelin would be speculative without direct
experimental evidence. Therefore, this guide cannot provide quantitative data tables or detailed
experimental protocols as the foundational research appears to be unavailable at this time.

Signaling Pathways and Experimental Workflows

Given the absence of published research on the molecular targets and mechanisms of
Demethylregelin, no established signaling pathways or detailed experimental workflows can
be depicted. The creation of accurate diagrams using Graphviz requires underlying
experimental data to illustrate the relationships between molecular entities, which is not
available for this specific compound.

Future Research Directions
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The current lack of data on Demethylregelin presents a clear opportunity for novel research.
Future investigations could focus on:

« Initial Bioactivity Screening: Testing Demethylregelin against a broad range of cell lines and
molecular targets to identify potential therapeutic areas.

e Mechanism of Action Studies: Elucidating the specific molecular interactions and signaling
pathways affected by the compound.

o Comparative Studies: Investigating the structure-activity relationship by comparing the
biological effects of Demethylregelin with more well-characterized related compounds.

Conclusion

Demethylregelin is a chemically defined compound with the CAS number 173991-81-6 and a
systematic IUPAC name. However, for the intended audience of researchers, scientists, and
drug development professionals, it is crucial to note the current and significant gap in the
scientific literature regarding its biological properties. At present, there is a lack of in-depth
technical data, including quantitative analyses, detailed experimental protocols, and
established signaling pathways, which are essential for a comprehensive understanding of its
potential as a therapeutic agent. This underscores the need for foundational research to
explore the bioactivity and mechanistic profile of this compound.

 To cite this document: BenchChem. [Demethylregelin: An In-Depth Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393733#demethylregelin-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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